Cas no 2241128-89-0 (2-(3-Chloropropoxy)-2-cyclopropylacetonitrile)

• Product Name: 2-(3-Chloropropoxy)-2-cyclopropylacetonitrile
• CAS No: 2241128-89-0
• MF: C₈H₁₂ClNO
• MW: 173.639981269836
• CID: 5945319
• PubChem ID: 138039646
• Update Time: 2025-05-25

2-(3-Chloropropoxy)-2-cyclopropylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2241128-89-0
• 2-(3-Chloropropoxy)-2-cyclopropylacetonitrile
• EN300-2010635

• Inchi： 1S/C8H12ClNO/c9-4-1-5-11-8(6-10)7-2-3-7/h7-8H,1-5H2
• InChI Key： SJJJGFREBDTYEB-UHFFFAOYSA-N
• SMILES： ClCCCOC(C#N)C1CC1

Computed Properties

• Exact Mass: 173.0607417g/mol
• Monoisotopic Mass: 173.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 33Ų

Additional information on 2-(3-Chloropropoxy)-2-cyclopropylacetonitrile

Introduction to 2-(3-Chloropropoxy)-2-cyclopropylacetonitrile (CAS No: 2241128-89-0)

2-(3-Chloropropoxy)-2-cyclopropylacetonitrile, identified by the Chemical Abstracts Service Number (CAS No) 2241128-89-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its unique structural features, which include a cyclopropyl group and an acetonitrile moiety, both of which contribute to its distinctive chemical properties and potential biological activities.

The structural framework of 2-(3-Chloropropoxy)-2-cyclopropylacetonitrile consists of an acetonitrile group attached to a cyclopropyl ring, which is further substituted with a 3-chloropropoxy group. This particular arrangement of functional groups imparts a high degree of versatility to the molecule, making it a valuable intermediate in the synthesis of various pharmacologically active compounds. The presence of the chloro substituent on the propoxy group enhances the electrophilicity of the molecule, facilitating further functionalization and enabling the construction of more complex molecular architectures.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds containing cyclopropyl and chloroalkyl substituents. These structural motifs are known to influence the binding affinity and selectivity of molecules towards biological targets, making them attractive for drug discovery initiatives. The cyclopropyl ring, in particular, is often associated with enhanced metabolic stability and improved oral bioavailability, while the chloro substituents can serve as versatile handles for further chemical modifications.

Current research in medicinal chemistry has highlighted the importance of 2-(3-Chloropropoxy)-2-cyclopropylacetonitrile as a building block for developing novel therapeutic agents. Studies have demonstrated its utility in synthesizing derivatives with potential applications in treating various diseases, including inflammatory disorders and neurological conditions. The compound's ability to undergo selective functionalization has allowed researchers to tailor its properties for specific biological targets, thereby expanding its therapeutic spectrum.

The synthesis of 2-(3-Chloropropoxy)-2-cyclopropylacetonitrile involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the cyclopropyl group typically involves cyclization reactions, while the attachment of the 3-chloropropoxy moiety often necessitates nucleophilic substitution reactions. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to improve yields and reduce byproduct formation.

From a computational chemistry perspective, 2-(3-Chloropropoxy)-2-cyclopropylacetonitrile has been subjected to detailed molecular modeling studies to elucidate its interactions with biological targets. These studies have provided insights into its binding mode and have helped in designing more potent derivatives. The integration of computational techniques with experimental approaches has accelerated the discovery process and has led to the identification of novel lead compounds.

The pharmaceutical industry has recognized the significance of 2-(3-Chloropropoxy)-2-cyclopropylacetonitrile as a key intermediate in drug development pipelines. Its structural features make it amenable to modifications that can enhance drug-like properties such as solubility, permeability, and metabolic stability. Furthermore, its role in synthesizing biologically active molecules has positioned it as a cornerstone in several ongoing research projects aimed at addressing unmet medical needs.

In conclusion, 2-(3-Chloropropoxy)-2-cyclopropylacetonitrile (CAS No: 2241128-89-0) represents a fascinating compound with substantial potential in pharmaceutical research. Its unique structural attributes and synthetic versatility have made it a valuable tool for developing new therapeutic agents. As research continues to uncover new applications for this molecule, its importance in medicinal chemistry is expected to grow further, contributing to advancements in drug discovery and development.